2-((Tert-butyl)sulfonyl)-3-((3,5-bis(trifluoromethyl)phenyl)amino)prop-2-enenitrile

• IUPAC Name: (Z)-3-[3,5-bis(trifluoromethyl)anilino]-2-tert-butylsulfonylprop-2-enenitrile
• InChI: InChI=1S/C15H14F6N2O2S/c1-13(2,3)26(24,25)12(7-22)8-23-11-5-9(14(16,17)18)4-10(6-11)15(19,20)21/h4-6,8,23H,1-3H3/b12-8-
• InChI Key: IQMQRIQFWBDCEL-WQLSENKSSA-N
• Canonical SMILES: CC(C)(C)S(=O)(=O)C(=CNC1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)C#N
• Isomeric SMILES: CC(C)(C)S(=O)(=O)/C(=C\NC1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)/C#N
• Molecular Formula: C15H14F6N2O2S
• Molecular Weight: 400.3 g/mol

Description

2-((Tert-butyl)sulfonyl)-3-((3,5-bis(trifluoromethyl)phenyl)amino)prop-2-enenitrile is a useful research compound. Its molecular formula is C15H14F6N2O2S and its molecular weight is 400.34. The purity is usually 95%.
BenchChem offers high-quality 2-((Tert-butyl)sulfonyl)-3-((3,5-bis(trifluoromethyl)phenyl)amino)prop-2-enenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((Tert-butyl)sulfonyl)-3-((3,5-bis(trifluoromethyl)phenyl)amino)prop-2-enenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Applications in Synthesis and Chemical Properties

• Chiral Sulfinamides in Asymmetric Synthesis : Tert-butanesulfinamide, a compound with a functional group similar to that in the chemical structure of interest, has been extensively used in the stereoselective synthesis of amines and their derivatives. This methodology facilitates access to structurally diverse N-heterocycles, pivotal in the development of many natural products and therapeutically relevant compounds (Philip et al., 2020).

• Organic Light-Emitting Diodes (OLEDs) : BODIPY-based materials, while structurally distinct, share a common theme of incorporating bulky substituents similar to the tert-butyl group in our compound of interest. BODIPY compounds have been explored for their applications in OLEDs, indicating the potential of structurally complex molecules with bulky substituents for use in electronic and photonic devices (Squeo & Pasini, 2020).

• Catalytic Applications : The use of CF3SO2Cl for the formation of C–CF3, C–SCF3, C–SOCF3, and C–Cl bonds demonstrates the versatility of sulfonyl and trifluoromethyl groups in catalytic reactions. This highlights the potential research interest in molecules containing similar functional groups for catalytic applications, especially in the synthesis of fluorinated organic compounds (Chachignon, Guyon, & Cahard, 2017).

Environmental and Health-Related Research

• Polyfluoroalkyl Chemicals Degradation : Studies on microbial degradation of polyfluoroalkyl chemicals, which include compounds with fluorinated motifs similar to those in the target molecule, provide insight into the environmental fate and potential bioremediation strategies for such persistent pollutants (Liu & Avendaño, 2013).